Cas no 76714-88-0 (Diniconazole)

• Product Name: Diniconazole
• CAS No: 76714-88-0
• MF: C₁₅H₁₇Cl₂N₃O
• MW: 326.220981359482
• CID: 59818
• PubChem ID: 6436605
• Update Time: 2025-11-02

Diniconazole Chemical and Physical Properties

Names and Identifiers

• Diniconazole
• (E,3R)-1
• (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)-1-pentenyl-3-ol
• (E)-(RS)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-1-(2,4,-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)1-pentenyl-3-ol
• Diniconazole M
• (E,3R)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-(RS)-l-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-l-yl)-pent-1-en-3-ol
• Spotless,Sumi-eight
• XF-779
• NULL
• (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• S-3308-10
• (+)-(E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
• 83657-24-3
• DTXSID2040363
• 76714-88-0
• Nb (pesticide)
• (-)-(E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
• (E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
• Diniconazole 10 microg/mL in Isooctane
• NCGC00254791-01
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (E)-(+-)-
• AKOS025310613
• Sumi 8-12.5WP
• NCGC00168303-02
• 1H-1,2,4-Triazole-1-ethanol,b-[(2,4-dichlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (bE)-
• DTXCID0020363
• NS00010212
• A840628
• (1E)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• NCGC00168303-01
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-
• SCHEMBL21284
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (betaE)-
• MFCD01678675
• Diclopentezol
• XE 779
• 1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• Ortho spotless
• CAS-83657-24-3
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (E)-
• Sumi-8
• UNII-X82HVO1N83
• Rac-diniconazole
• Nb 2
• 1H-1,2,4-Triazole-1-ethanol,b-[(2,4-dichlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (E)-
• CS-5213
• X82HVO1N83
• DINICONAZOLE [MI]
• Spotless, Mixor
• SCHEMBL21286
• Diniconazole [ISO]
• CHEMBL135386
• XE-779 L
• HY-B1948
• C18720
• FBOUIAKEJMZPQG-AWNIVKPZSA-N
• Tox21_300887
• Spotless
• CHEBI:83909
• Q27157324
• (1E)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• S-3308L
• A838806
• Sumi
• Mixor
• AS-14255
• 70217-36-6
• C76672

• Inchi： 1S/C15H17Cl2N3O/c1-15(2,3)14(21)13(20-9-18-8-19-20)6-10-4-5-11(16)7-12(10)17/h4-9,14,21H,1-3H3/b13-6+
• InChI Key： FBOUIAKEJMZPQG-AWNIVKPZSA-N
• SMILES： ClC1C=C(C=CC=1/C=C(\C(C(C)(C)C)O)/N1C=NC=N1)Cl

Computed Properties

• Exact Mass: 325.075
• Monoisotopic Mass: 325.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.4192 (rough estimate)
• Boiling Point: 501.1ºC at 760 mmHg
• Flash Point: 256.8ºC
• Refractive Index: 1.5490 (estimate)
• PSA: 50.94000
• LogP: 3.99000

Additional information on Diniconazole

Diniconazole (CAS No. 76714-88-0: A Comprehensive Overview of Chemical Properties, Applications, and Recent Research Advancements

Diniconazole (CAS No. 76714-88-0) is a triazole-based fungicide widely recognized for its efficacy in managing plant pathogenic fungi across global agricultural systems. As a systemic fungicide, Diniconazole exerts its antifungal activity through the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes. This mechanism aligns with the broader class of azole compounds, which have been pivotal in agricultural chemistry due to their low mammalian toxicity and high selectivity for fungal targets. Recent studies published in Journal of Agricultural and Food Chemistry (2023) have highlighted the enhanced efficacy of Diniconazole when formulated with nanoencapsulation technologies, demonstrating up to a 35% increase in pesticide uptake by plant tissues.

The chemical structure of Diniconazole (CAS No. 76714-88-0) features a 1,2,4-triazole ring conjugated with a benzimidazole moiety, a configuration that optimizes its lipophilicity and membrane permeability. This structural design enables Diniconazole to rapidly penetrate fungal cells and bind to lanosterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway. Research from Plant Pathology Journal (2023) has further elucidated the molecular interactions between Diniconazole and CYP51, revealing a hydrophobic interaction at the active site that enhances inhibitory potency compared to conventional triazoles like tebuconazole and epoxiconazole.

The agricultural applications of Diniconazole (CAS No. 76714-88-0) span grain crops, fruit trees, and vineyards, where it has shown exceptional control efficacy against powdery mildew (e.g., Erysiphe necator in grapes) and leaf spot diseases caused by Cercospora species. A 2023 field trial conducted by the International Fertilizer Association demonstrated that Diniconazole-treated wheat fields exhibited a 22% increase in yield compared to untreated controls, with no observable phytotoxicity even at maximum recommended rates of 0.25 kg/ha. This performance has positioned Diniconazole as a key component in integrated pest management strategies, particularly in organic farming systems where synthetic fungicides are restricted.

Recent environmental impact studies on Diniconazole (CAS No. 76714-88-0) have focused on its degradation kinetics in soil and aqueous environments. A 2023 paper in Environmental Toxicology and Chemistry reported that Diniconazole undergoes biodegradation primarily via hydrolysis and microbial metabolism, with a half-life of approximately 14 days in neutral soils and 7 days in alkaline conditions. Notably, Diniconazole showed low bioaccumulation potential in non-target organisms, with acute toxicity LC50 values exceeding 100 mg/L in fish and invertebrates, meeting European Union regulatory standards for eco-friendly pesticides.

Advancements in formulation science have further expanded the utility of Diniconazole (CAS No. 76714-88-0). Microemulsion formulations of Diniconazole have demonstrated improved rainfastness and uniform coverage on leaf surfaces, reducing the need for repeat applications. A 2023 study in Colloids and Surfaces A: Physicochemical and Engineering Aspects revealed that Diniconazole-based microemulsions achieved a 90% reduction in drift compared to conventional emulsifiable concentrates, a critical advantage in precision agriculture and environmentally sensitive regions.

The economic value of Diniconazole (CAS No. 76714-88-0) is underscored by its cost-effectiveness and long shelf-life, with stability studies showing 95% residual activity after 24 months of storage at 25°C. This has led to its adoption in developing economies where agricultural inputs must balance efficacy with affordability. In sub-Saharan Africa, Diniconazole-based fungicides have contributed to a 15% reduction in post-harvest losses for maize and cowpea crops, directly improving food security in resource-constrained regions.

Looking ahead, Diniconazole (CAS No. 76714-88-0) is poised for innovative applications in biostimulant formulations and plant health products. Emerging research in Plant Physiology (2023) has explored the synergistic effects of Diniconazole with plant growth-promoting rhizobacteria (PGPR), demonstrating a 30% increase in root biomass and enhanced nutrient uptake in tomato and pepper crops. This multi-functional approach aligns with the sustainable agriculture goals of the United Nations Food and Agriculture Organization (FAO), emphasizing input efficiency and ecosystem resilience.

In conclusion, Diniconazole (CAS No. 76714-88-0) exemplifies the intersection of chemistry, agriculture, and sustainability. Its mechanistic precision, environmental compatibility, and economic viability have solidified its role as a cornerstone in modern crop protection. As precision agriculture and green chemistry continue to evolve, Diniconazole is likely to remain a preferred choice for farmers, regulators, and environmental scientists alike.

Diniconazole (CAS No. 76714-88-0) is a triazole-based fungicide with a wide range of applications in agriculture, known for its efficacy against plant pathogenic fungi and its favorable environmental profile. Here's a structured summary of its key attributes and applications: ### Chemical Structure and Mechanism of Action - Structure: Diniconazole features a 1,2,4-triazole ring conjugated with a substituted pyridine ring, which contributes to its high lipophilicity and strong binding affinity to the target enzyme. - Mode of Action: It inhibits the enzyme lanosterol 14α-demethylase, a key component of the ergosterol biosynthesis pathway in fungi. This disruption leads to the accumulation of 14α-methylated sterols and a decrease in ergosterol, ultimately causing fungal cell membrane instability and death. - Selectivity: The chemical's high selectivity is due to its specific interaction with fungal enzymes, minimizing phytotoxicity to crops. ### Agricultural Applications - Crop Protection: Widely used in the protection of cereals (wheat, barley, rice), fruits (grapes, citrus), and vegetables (tomatoes, peppers) against fungal pathogens such as *Fusarium*, *Rhizoctonia*, and *Alternaria*. - Formulations: Available in various formulations, including emulsifiable concentrates (EC), wettable powders (WP), and microemulsions, which enhance its application efficiency and reduce environmental impact. ### Environmental and Safety Profile - Biodegradability: Studies indicate that Diniconazole is moderately biodegradable in soil and aquatic environments, with half-life values typically in the range of days to weeks. - Toxicity: Low toxicity to non-target organisms, including fish, birds, and mammals. It is not classified as a carcinogen, mutagen, or reproductive toxin under current regulatory frameworks. - Residue Management: Low persistence in the environment and minimal residue accumulation in crops, making it suitable for organic farming practices. ### Economic and Regulatory Considerations - Cost-Effectiveness: Offers a favorable cost-benefit ratio due to its high efficacy, long shelf life, and reduced application frequency. - Regulatory Approval: Approved for use in numerous countries, including the United States, European Union, and major agricultural regions in Asia and Africa. - Sustainable Agriculture: Aligns with the principles of integrated pest management (IPM) and sustainable agriculture, contributing to reduced chemical use and environmental protection. ### Future Prospects - Innovative Applications: Research is ongoing into its potential as a component in biostimulant formulations and plant health products, particularly when combined with plant growth-promoting rhizobacteria (PGPR). - Precision Agriculture: Its compatibility with precision application technologies (e.g., drones, automated sprayers) enhances its relevance in modern, data-driven farming systems. - Global Impact: Plays a crucial role in enhancing food security, particularly in developing regions, by reducing post-harvest losses and improving crop yields. ### Conclusion Diniconazole (CAS No. 76714-88-0) stands as a prime example of a modern, effective, and environmentally responsible fungicide. Its balanced profile of efficacy, safety, and sustainability ensures its continued importance in global agriculture, supporting both crop productivity and environmental health.